4-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C18H20N4O3S/c1-10(2)14-8-16(24)22-13(9-26-18(22)21-14)7-15(23)20-12-5-3-11(4-6-12)17(19)25/h3-6,8,10,13H,7,9H2,1-2H3,(H2,19,25)(H,20,23)
• InChI Key: ULAVGGSGDQQAGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

4-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
BenchChem offers high-quality 4-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have focused on the synthesis of novel compounds with potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized a range of heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were evaluated for their COX-2 inhibitory activity, showcasing high selectivity indices and protection percentages against inflammation and pain Molecules, Abu‐Hashem et al., 2020.

Another study by Fadda, Mukhtar, and Refat (2012) utilized "4-(2-cyanoacetamido)benzoic acid" as a key intermediate for synthesizing a variety of heterocyclic compounds, including thiazoles and pyrimidines, which were characterized for their structural properties. This research underscores the versatility of cyanoacetamide derivatives in the synthesis of complex heterocyclic structures Fadda et al., 2012.

Antimicrobial and Anticancer Evaluation

Bondock, Rabie, Etman, and Fadda (2008) explored the antimicrobial activities of newly synthesized heterocyclic compounds incorporating the antipyrine moiety. These compounds demonstrated promising antimicrobial effects, indicating their potential as novel antimicrobial agents European Journal of Medicinal Chemistry, Bondock et al., 2008.

In the realm of anticancer research, Nagaraju, Reddy, Padmaja, and Ugale (2020) developed thiazole/benzothiazole fused pyranopyrimidine derivatives and assessed their antiproliferative activity against several cancer cell lines. Their findings revealed that some compounds exhibited selective cytotoxicity towards cancer cells over normal cells, highlighting their potential in cancer therapy Letters in Organic Chemistry, Nagaraju et al., 2020.